Solvent mediated tuning of selectivity in a rhodamine based probe and bioimaging for Pb(ii) detection in plant tissues†

RSC Advances Pub Date: 2013-08-08 DOI: 10.1039/C3RA43584A

Abstract

A substituted rhodamine based probe, which exhibits dual mode signalling responses of altered selectivity as a function of variation in solvent medium, demonstrates its utility as an imaging agent for the determination of Pb(II) accumulation in the roots of Aerva lanata plant species.

Graphical abstract: Solvent mediated tuning of selectivity in a rhodamine based probe and bioimaging for Pb(ii) detection in plant tissues
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